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Compound of Interest

Compound Name: CNQX disodium salt

Cat. No.: B1662576 Get Quote

Technical Support Center: CNQX Disodium Salt
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in preparing

and handling uniform CNQX disodium salt stock solutions for experimental use.

Troubleshooting Guide
This guide addresses common issues that may arise during the preparation of CNQX
disodium salt stock solutions.

Issue 1: The CNQX disodium salt is not fully dissolving.

Possible Cause 1: Concentration exceeds solubility limit. The solubility of CNQX disodium
salt in water can vary between batches but is generally reported in the range of 10-25 mM.

[1] Preparing a solution above this concentration may result in incomplete dissolution.

Solution 1:

Ensure you are using the batch-specific molecular weight provided on the vial for your

calculations.[1]

Try adding more solvent in measured volumes until the solid dissolves completely.

Consider preparing a more dilute stock solution that is within the known solubility range.
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Possible Cause 2: Insufficient mixing or time. The salt may require thorough mixing to fully

dissolve.

Solution 2:

Vortex or sonicate the solution for a short period.

If sonication is not available, gentle warming of the solution can aid dissolution. Be

cautious and monitor the solution to avoid degradation.

Issue 2: The stock solution appears cloudy or has formed a precipitate after dissolution.

Possible Cause 1: Precipitation upon cooling. If the solution was warmed to aid dissolution, it

might precipitate as it returns to room temperature.

Solution 1:

Gently warm the solution again and add a small amount of additional solvent.

Before use, always ensure the solution is equilibrated to room temperature and that any

precipitate has redissolved.[2]

Possible Cause 2: Change in pH. Although CNQX disodium salt is more water-soluble than

its non-salt form, significant changes in the pH of the solution could potentially affect its

solubility.

Solution 2:

Use high-purity, neutral pH water for preparing the solution.

If using a buffer, ensure the pH is compatible with the stability of CNQX disodium salt.

Issue 3: The solid CNQX disodium salt appears sticky or has changed color.

Possible Cause: The compound is hygroscopic. Contact with air can cause the solid to

absorb moisture, leading to a change in appearance.[2]
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Solution: This should not affect the performance of the product.[2] However, it is

recommended to store the solid material in a desiccator and in a sealed container to

minimize moisture absorption.[1][2]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for CNQX disodium salt?

A1: The recommended solvent for CNQX disodium salt is high-purity water.[2] It is

significantly more water-soluble than the standard CNQX.[1]

Q2: What is the maximum solubility of CNQX disodium salt in water?

A2: The maximum solubility is reported to be between 10 mM and 25 mM in water.[1] It's

advisable to consult the datasheet for the specific batch you are using.

Q3: How should I store the solid CNQX disodium salt?

A3: The solid should be stored desiccated at room temperature.[1]

Q4: How should I store the CNQX disodium salt stock solution?

A4: It is best to prepare solutions fresh on the day of use.[2] If storage is necessary, aliquot the

stock solution into single-use volumes and store at -20°C for up to one month or -80°C for up to

six months.[2][3] Avoid repeated freeze-thaw cycles.[3]

Q5: My stock solution was frozen and now there is a precipitate. What should I do?

A5: Before use, equilibrate the solution to room temperature and ensure that any precipitate

has fully redissolved.[2] Gentle warming and vortexing can assist in redissolving the

compound.
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Parameter Value Solvent Source(s)

Solubility 10 mM (2.76 mg/mL) Water [1]

20 mM Water [2]

25 mM Water

>2 mg/mL (warmed) Water

Storage (Solid)
Desiccate at Room

Temperature
N/A [1]

Storage (Solution)
Up to 1 month at

-20°C
Water [2][3]

Up to 6 months at

-80°C
Water [3]

Experimental Protocols
Protocol for Preparing a 10 mM CNQX Disodium Salt Stock Solution

Materials:

CNQX disodium salt (use batch-specific molecular weight, e.g., 276.12 g/mol )[1]

High-purity, sterile water

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator or water bath (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, use the following

calculation:
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Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 276.12 g/mol * (1000 mg / 1 g) = 2.76

mg

Weigh the CNQX disodium salt: Carefully weigh out the calculated mass of the CNQX
disodium salt.

Dissolution:

Add the weighed CNQX disodium salt to a sterile tube.

Add the desired volume of high-purity water (e.g., 1 mL for a 10 mM solution).

Vortex the solution thoroughly for 1-2 minutes.

Inspect for complete dissolution: Visually inspect the solution to ensure no solid particles

remain.

Troubleshooting Dissolution: If the solid is not fully dissolved:

Continue to vortex for an additional 1-2 minutes.

Alternatively, sonicate the tube for a short period.

Gentle warming in a water bath can also be used, but do not overheat.

Storage:

For immediate use, keep the solution at room temperature.

For short-term storage, aliquot into single-use tubes and store at -20°C.[2]

For longer-term storage, store aliquots at -80°C.[3]
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Troubleshooting CNQX Disodium Salt Stock Solution Uniformity

Start: Prepare CNQX
Disodium Salt Solution

Is the solution clear and
uniform after mixing?

Issue: Incomplete Dissolution

No
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Yes

Is concentration > 25 mM?

Action: Add more solvent
or prepare a new, more

dilute solution.

Yes

Action: Vortex further,
sonicate, or gently warm.

No

Re-check for
complete dissolution

Yes

Issue: Precipitate Formed

No, precipitate formed

Was the solution frozen?

Action: Equilibrate to RT,
gently warm, and mix to

redissolve.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for preparing uniform CNQX disodium salt solutions.
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CNQX Mechanism of Action
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Caption: CNQX competitively antagonizes AMPA/kainate receptors, blocking glutamate

binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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